Cas no 1498169-47-3 (6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile)

6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a carbonitrile group and a 1,2,4-triazole sulfide moiety. This structure imparts potential utility in medicinal chemistry and agrochemical applications due to its reactive functional groups, which may serve as intermediates in synthesizing biologically active molecules. The presence of both triazole and pyridine rings suggests possible interactions with biological targets, while the carbonitrile group enhances reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for research in drug discovery and material science, particularly in studies requiring tailored heterocyclic scaffolds.
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile structure
1498169-47-3 structure
Product Name:6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
CAS No:1498169-47-3
MF:C9H7N5OS
MW:233.249778985977
CID:6394402
PubChem ID:62898094
Update Time:2025-11-01

6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1498169-47-3
    • EN300-6734231
    • 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
    • AKOS012194489
    • Inchi: 1S/C9H7N5OS/c1-14-8(15)12-13-9(14)16-7-3-2-6(4-10)5-11-7/h2-3,5H,1H3,(H,12,15)
    • InChI Key: DLCUMMORQHKRNN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C#N)=CN=1)C1=NNC(N1C)=O

Computed Properties

  • Exact Mass: 233.03713104g/mol
  • Monoisotopic Mass: 233.03713104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107Ų

6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6734231-0.05g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
0.05g
$245.0 2023-05-25
Enamine
EN300-6734231-0.1g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
0.1g
$366.0 2023-05-25
Enamine
EN300-6734231-0.25g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
0.25g
$524.0 2023-05-25
Enamine
EN300-6734231-0.5g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
0.5g
$824.0 2023-05-25
Enamine
EN300-6734231-1.0g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
1g
$1057.0 2023-05-25
Enamine
EN300-6734231-2.5g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
2.5g
$2071.0 2023-05-25
Enamine
EN300-6734231-5.0g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
5g
$3065.0 2023-05-25
Enamine
EN300-6734231-10.0g
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
10g
$4545.0 2023-05-25
1PlusChem
1P028BJ8-50mg
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
50mg
$354.00 2024-06-20
1PlusChem
1P028BJ8-100mg
6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile
1498169-47-3 95%
100mg
$515.00 2024-06-20

Additional information on 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile

Comprehensive Analysis of 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile (CAS No. 1498169-47-3)

The compound 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile (CAS No. 1498169-47-3) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-triazole and pyridine moieties. This structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both sulfanyl and carbonitrile functional groups enhances its reactivity, making it a valuable intermediate for synthesizing biologically active compounds.

Recent studies highlight the growing interest in 1,2,4-triazole derivatives, particularly in the context of antimicrobial and anticancer applications. Researchers are actively exploring the structure-activity relationship (SAR) of compounds like 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile to optimize their efficacy. The pyridine-3-carbonitrile segment is known for its role in enhancing binding affinity to target proteins, a feature highly sought after in kinase inhibitor development.

From an industrial perspective, the demand for highly functionalized heterocycles is rising, driven by advancements in green chemistry and sustainable synthesis. This compound’s synthetic versatility aligns with the trend toward eco-friendly methodologies, such as catalysis and microwave-assisted reactions. Its CAS No. 1498169-47-3 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains.

In the realm of computational chemistry, 6-[(4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine-3-carbonitrile has been modeled for molecular docking studies, predicting interactions with enzymes like cytochrome P450. Such insights are pivotal for designing next-generation therapeutics with reduced off-target effects. Additionally, its physicochemical properties—including solubility and logP—are frequently analyzed to assess drug-likeness, a key consideration in preclinical development.

The compound’s nomenclature, though complex, reflects its precise chemical architecture. Breaking it down: the 4-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl unit is a methylated triazolone ring, while the pyridine-3-carbonitrile component introduces a nitrile group at the 3-position of pyridine. This combination exemplifies modern medicinal chemistry strategies that prioritize molecular diversity for targeted applications.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS No. 1498169-47-3 remain at the forefront of innovation. Their potential extends beyond traditional medicine into areas like agrochemicals and material science, where tailored heterocycles can address emerging challenges in crop protection and functional materials. Future research directions may focus on scalable synthesis and formulation optimization to unlock broader commercial viability.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.